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Compound of Interest

Compound Name: L-Valine-13C5,15N

Cat. No.: B136322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures

for L-Valine-¹³C₅,¹⁵N, a stable isotope-labeled amino acid crucial for a range of applications in

metabolic research, proteomics, and drug development. Stable isotope labeling offers a safe

and powerful alternative to radioisotopes for tracing the metabolic fate of molecules.[1][2] This

document consolidates safety data, handling and storage recommendations, and general

experimental considerations to ensure the safe and effective use of this compound in a

laboratory setting.

Product Identification and Properties
L-Valine-¹³C₅,¹⁵N is a form of L-Valine where five carbon atoms are replaced with the stable

isotope Carbon-13 (¹³C) and the nitrogen atom is replaced with the stable isotope Nitrogen-15

(¹⁵N).[3] This labeling provides a distinct mass shift that allows it to be traced and quantified

using mass spectrometry and NMR-based techniques.[4]
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Property Value Reference

Synonyms

(S)-α-Aminoisovaleric acid-

¹³C₅,¹⁵N, L-2-Amino-3-

methylbutanoic acid-¹³C₅,¹⁵N,

L-Valine-ul-¹³C,¹⁵N

[5]

CAS Number 202407-30-5 [5][6][7]

Molecular Formula ¹³C₅H₁₁¹⁵NO₂ [6]

Molecular Weight 123.10 g/mol [5][6]

Appearance Solid [5]

Melting Point 295-300 °C (subl.) [5]

Storage Temperature
Room temperature or -20°C

(powder)
[5][6]

Hazard Identification and Safety Precautions
While some suppliers classify L-Valine-¹³C₅,¹⁵N as not a hazardous substance or mixture,

others indicate potential hazards.[8] It is prudent to handle all chemicals with care.

GHS Classification:

One safety data sheet has classified L-Valine-¹³C₅,¹⁵N as follows:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[6]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[6]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[6]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[6]
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P270: Do not eat, drink or smoke when using this product.[6]

P273: Avoid release to the environment.[6]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[6]

P330: Rinse mouth.[6]

P391: Collect spillage.[6]

P501: Dispose of contents/container to an approved waste disposal plant.[6]

There is no specific quantitative toxicity data, such as an LD50 value, available for L-Valine-

¹³C₅,¹⁵N in the provided search results.

First-Aid Measures
In case of exposure, follow these first-aid procedures:
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Exposure Route First-Aid Measures Reference

Eye Contact

Remove contact lenses, if

present. Immediately flush

eyes with plenty of water for at

least 15 minutes. Seek medical

attention.

[6][8]

Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes. Seek medical

attention if irritation persists.

[6][8]

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth

resuscitation. Seek medical

attention.

[6][8]

Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Call a

physician.

[6][8]

Handling and Storage
Proper handling and storage are essential to maintain the integrity and stability of L-Valine-

¹³C₅,¹⁵N.

Handling:

Avoid inhalation, and contact with eyes and skin.[6][8]

Avoid the formation of dust and aerosols.[6][8]

Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[6][8]

Wear appropriate personal protective equipment (PPE).
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Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[6]

Protect from direct sunlight and sources of ignition.[6]

Recommended storage is at -20°C for powder form or -80°C when in solvent.[6] However,

some suppliers state that it can be stored at room temperature.[5]

Stable isotope-labeled amino acid mixes are generally stable for up to two weeks when

stored frozen, though some degradation of certain compounds may occur after three weeks.

[9]

Incompatible Materials:

Strong acids/alkalis and strong oxidizing/reducing agents.[6]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling L-Valine-¹³C₅,¹⁵N:

PPE Specification Reference

Eye Protection
Safety goggles with side-

shields.
[6]

Hand Protection
Protective gloves (e.g., nitrile

rubber).
[5][6]

Skin and Body Protection
Impervious clothing, such as a

lab coat.
[6]

Respiratory Protection

A suitable respirator, such as a

dust mask type N95 (US),

should be used when dusts

are generated.

[5][6]

Experimental Protocols and Workflows
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While specific experimental protocols are application-dependent, a general workflow for

handling and using L-Valine-¹³C₅,¹⁵N in a typical cell culture experiment (e.g., SILAC - Stable

Isotope Labeling by Amino Acids in Cell Culture) is outlined below.
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General Workflow for Handling L-Valine-¹³C₅,¹⁵N

Preparation

Experimentation

Analysis

Cleanup & Disposal

Material Acquisition & SDS Review

Don Appropriate PPE

Weighing in Ventilated Enclosure

Dissolution in Sterile Solvent

Addition to Cell Culture Medium

Cell Culture Incubation

Cell Lysis & Protein Extraction

Sample Preparation for MS/NMR

Data Acquisition (MS/NMR)

Data Analysis

Dispose of Waste per Regulations

Decontaminate Work Surfaces

Click to download full resolution via product page

General laboratory workflow for using L-Valine-¹³C₅,¹⁵N.
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Signaling Pathways and Applications
L-Valine, a branched-chain amino acid (BCAA), plays a role in various metabolic pathways.[10]

Its isotopically labeled form is used to trace these pathways. For example, it can be used to

study protein synthesis and degradation, and the metabolism of BCAAs in various physiological

and pathological states. The degradation of L-valine involves its conversion to propionyl-CoA.

[10]
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Conceptual Use of L-Valine-¹³C₅,¹⁵N in Tracing Metabolic Pathways

L-Valine-¹³C₅,¹⁵N (External)

Cellular Uptake

Incorporation into Proteins
(¹³C, ¹⁵N-labeled proteins) Catabolism

Protein Synthesis & Degradation Studies 2-Ketoisovalerate-¹³C₅

Propionyl-CoA-¹³C₃

TCA Cycle Intermediates

Metabolic Flux Analysis

Click to download full resolution via product page

Tracing metabolic fate of L-Valine-¹³C₅,¹⁵N.

Accidental Release Measures
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In the event of a spill, follow these procedures:

Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

dust, or gas. Ensure adequate ventilation and evacuate personnel to safe areas.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or water courses.[8]

Methods for Cleaning Up: Absorb solutions with a liquid-binding material (e.g., diatomite,

universal binders). Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose of contaminated material according to regulations.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Under fire conditions, may decompose and emit toxic

fumes.[6]

Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary.

Stability and Reactivity
Reactivity: No data available.[6]

Chemical Stability: Stable under recommended storage conditions.[6]

Possibility of Hazardous Reactions: No data available.[6]

Conditions to Avoid: No specific data available, but generally avoid extreme heat and

moisture.

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[6]

Hazardous Decomposition Products: No data available, other than under fire conditions.[6]
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This guide is intended to provide comprehensive safety and handling information for L-Valine-

¹³C₅,¹⁵N based on currently available data. It is essential for all users to review the most current

Safety Data Sheet from their supplier before use and to adhere to all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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